3-(3,4-Dimethoxyphenyl)-1,6-dimethyl(5,6,7-trihydro1H-indazol)-4-O-methyloxime

• IUPAC Name: (E)-3-(3,4-dimethoxyphenyl)-N-methoxy-1,6-dimethyl-6,7-dihydro-5H-indazol-4-imine
• InChI: InChI=1S/C18H23N3O3/c1-11-8-13(20-24-5)17-14(9-11)21(2)19-18(17)12-6-7-15(22-3)16(10-12)23-4/h6-7,10-11H,8-9H2,1-5H3/b20-13+
• InChI Key: SVAIKXZNZGDSLC-DEDYPNTBSA-N
• Canonical SMILES: CC1CC2=C(C(=NOC)C1)C(=NN2C)C3=CC(=C(C=C3)OC)OC
• Isomeric SMILES: CC1CC2=C(/C(=N/OC)/C1)C(=NN2C)C3=CC(=C(C=C3)OC)OC
• Molecular Formula: C18H23N3O3
• Molecular Weight: 329.4 g/mol

Description

Synthesis Analysis

The synthesis of compounds containing the 3,4-dimethoxyphenyl group has been explored in various contexts. For instance, Ünver et al. (2011) detailed the synthesis of novel 1,2,4-triazol-5-ones featuring this moiety, demonstrating the use of ethoxy(alkylidene/arylidene)hydrazinecarboxylate and 2-(3,4-dimethoxyphenyl)ethanamine in their preparation. Similarly, Tang and Verkade (1996) described the synthesis of fluorescent oxazoles with the 3,4-dimethoxyphenyl group, highlighting the compound's role in asymmetric synthesis and its high fluorescence quantum yields (Ünver et al., 2011); (Tang & Verkade, 1996).

Molecular Structure Analysis

Molecular structure analysis is crucial for understanding the compound's chemical behavior and properties. For example, the crystal structure of a related compound was elucidated through X-ray crystallography, demonstrating the importance of structural characterization in organic synthesis and the potential for antioxidant activity (Ünver et al., 2011).

Chemical Reactions and Properties

Chemical properties, including reactivity and potential reactions, are significant for the application of the 3-(3,4-Dimethoxyphenyl)-1,6-dimethyl(5,6,7-trihydro1H-indazol)-4-O-methyloxime. Labanauskas et al. (2001) synthesized derivatives exhibiting anti-inflammatory activity, which could be beneficial for pharmaceutical applications. These reactions often involve acylation, alkylation, and the preparation of various functionalized derivatives (Labanauskas et al., 2001).

Scientific Research Applications

Synthesis and Derivative Formation

• Derivative Synthesis : The compound has been involved in the synthesis of various derivatives. For example, 3-(3,4-Dimethoxyphenyl)-1-methyl-1,5,6,7-tetrahydro-4H-indazol-4-one, a related compound, was used in the creation of several derivatives through reduction, dehydration, bromination, and other chemical reactions (Sucrow, Fehlauer & Sandmann, 1977).

• Anti-Inflammatory Activity : Derivatives of a related compound, 3-(3,4-dimethoxyphenyl)-1H-1,2,4-triazole-5-thiol, demonstrated anti-inflammatory activity. This suggests potential pharmacological applications for derivatives of the compound (Labanauskas et al., 2001).

• Fungicidal and Insecticidal Activities : Novel derivatives synthesized from a related compound, 3,4-dimethoxyacetophenone, showed fungicidal and insecticidal activities, indicating the potential use of 3-(3,4-Dimethoxyphenyl)-1,6-dimethyl(5,6,7-trihydro1H-indazol)-4-O-methyloxime derivatives in agricultural applications (Liu, Li & Li, 2004).

• Anticancer Activity : Novel sulfonamides with a biologically active 3,4-dimethoxyphenyl moiety, related to the compound , have been synthesized and evaluated for in vitro anticancer activity against various cancer cell lines, showing promising results (Ghorab et al., 2016).

Spectroscopic and Structural Analysis

• Spectroscopic Characterization : Schiff base ligands related to the compound have been prepared and characterized using various spectroscopic techniques, contributing to the understanding of their structural and electronic properties (Hayvalı, Unver & Svoboda, 2010).

• Antimicrobial and Anti-Proliferative Activities : Compounds containing the 3,4-dimethoxyphenyl moiety have been synthesized and evaluated for antimicrobial and anti-proliferative activities, highlighting the potential therapeutic applications of these compounds (Al-Wahaibi et al., 2021).

Novel Compound Synthesis

• Novel Compound Formation : The compound has been used in the synthesis of novel and structurally diverse compounds, such as bridged 3-benzazepine derivatives, indicating its versatility in organic synthesis (Gentles et al., 1991).

• Fluorescent Compound Synthesis : The compound has been involved in the synthesis of fluorescent compounds, suggesting its potential use in the development of fluorescent probes and materials (Tang & Verkade, 1996).